Cas no 252253-32-0 (2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole
• CAS No: 252253-32-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 828743
• PubChem ID: 10655223
• Update Time: 2025-10-30

2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole
• 2-(1-methyl-1-phenylethyl)-1,3,4-oxadiazole
• A15418
• CTK8D3920
• I14-10329
• SureCN7111759
• 2-(alpha,alpha-Dimethylbenzyl)-1,3,4-oxadiazole

• Inchi： 1S/C11H12N2O/c1-11(2,10-13-12-8-14-10)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： IXXIAIHMNPBWFL-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 297 ºC
• Flash Point: 128 ºC
• Refractive Index: 1.527
• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole (CAS No. 252253-32-0): Properties, Applications, and Innovations

The chemical compound 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole (CAS No. 252253-32-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic molecule, characterized by a 1,3,4-oxadiazole core linked to a phenylpropan-2-yl group, exhibits remarkable stability and reactivity, making it a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel antimicrobial and anti-inflammatory agents.

One of the most frequently searched questions regarding 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole revolves around its synthesis methods and mechanism of action. Recent studies highlight its synthesis via cyclization reactions of hydrazides with carboxylic acid derivatives, often catalyzed by eco-friendly reagents to align with green chemistry principles. The compound's bioactivity is attributed to its ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding and π-π stacking interactions. This has led to its investigation as a potential scaffold for anticancer drugs and neuroprotective agents, addressing current healthcare challenges like drug resistance and neurodegenerative diseases.

In material science, 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole is valued for its photophysical properties, which are critical for designing organic light-emitting diodes (OLEDs) and fluorescent sensors. Its rigid structure and electron-rich nature enable efficient luminescence, a topic trending in forums discussing sustainable energy solutions. Additionally, its incorporation into polymers enhances thermal stability, a feature highly sought after in high-performance materials for aerospace and electronics.

Environmental and safety considerations are also prominent in discussions about this compound. While it is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with global regulatory standards like REACH and EPA guidelines. This aligns with the growing demand for eco-friendly chemicals in industrial applications, a hot topic among sustainability advocates.

From a commercial perspective, the demand for CAS No. 252253-32-0 is rising, driven by its applications in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity (>98%) and availability in bulk quantities, catering to the needs of pharmaceutical and agrochemical manufacturers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, ensuring reproducibility in research and production.

In conclusion, 2-(2-phenylpropan-2-yl)-1,3,4-oxadiazole represents a multifaceted compound with broad utility across scientific disciplines. Its integration into cutting-edge research on drug development, advanced materials, and green chemistry underscores its relevance in addressing contemporary scientific and industrial challenges. As innovation continues, this compound is poised to play a pivotal role in shaping future technologies.